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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Heterocyclic
Aldehyde
Thiophene-2-carbaldehyde, a prominent member of the thiophene family, is an organosulfur

compound with the chemical formula C₅H₄OS.[1] This five-membered heterocyclic aldehyde,

characterized by a sulfur atom within its aromatic ring, stands as a critical building block in the

landscape of organic synthesis and medicinal chemistry.[1][2][3] Its unique electronic properties

and versatile reactivity make it an indispensable precursor for a vast array of pharmaceuticals,

functional materials, and agrochemicals.[4][5] This guide provides a comprehensive exploration

of the core characteristics of thiophene-2-carbaldehyde, offering in-depth insights into its

physicochemical properties, reactivity, synthesis, and diverse applications, with a particular

focus on its role in drug discovery and development.
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I. Fundamental Physicochemical and Spectroscopic
Profile
Thiophene-2-carbaldehyde is a colorless to light yellow oily liquid, often presenting with an

almond-like odor.[6] Its physical and chemical properties are pivotal to its handling, storage,

and application in various synthetic protocols.

Physicochemical Properties
A summary of the key physicochemical properties of thiophene-2-carbaldehyde is presented in

the table below, providing a quick reference for laboratory applications.
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Property Value Source

Molecular Formula C₅H₄OS [1]

Molar Mass 112.15 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Density 1.2 g/mL at 25 °C [1][6]

Boiling Point 198 °C [1][6]

75-77 °C at 11 mmHg [6]

Melting Point < 10 °C [6]

Flash Point 77 °C (172 °F) [6][7]

Refractive Index (n20/D) 1.591 [6]

Solubility

Soluble in ethanol, benzene,

ether, chloroform, DMSO, and

ethyl acetate. Slightly soluble

to insoluble in water.

[6][7]

Storage
Store in a cool place (2-8°C).

Air sensitive.
[6][7]

Incompatibilities

Strong bases, strong oxidizing

agents, and strong reducing

agents.

[7]

Spectroscopic Signature
The structural elucidation and purity assessment of thiophene-2-carbaldehyde and its

derivatives rely heavily on spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides distinct signals for the aldehyde proton and the

protons on the thiophene ring. The aldehyde proton typically appears as a singlet around δ

9.95 ppm.[5][8] The thiophene ring protons exhibit characteristic multiplets or distinct signals

depending on the substitution pattern. For the parent compound, the protons at positions 3,
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4, and 5 can be observed, with their chemical shifts and coupling constants providing crucial

structural information.[5][8] For instance, in a CDCl₃ solvent, the protons at positions 3 and 5

might show singlets at approximately δ 7.9 ppm and δ 7.7 ppm, respectively.[5]

¹³C NMR: The carbon NMR spectrum is equally informative, with the carbonyl carbon of the

aldehyde group resonating at a characteristic downfield chemical shift (around δ 183.1 ppm).

[8] The carbon atoms of the thiophene ring also give rise to distinct signals that are sensitive

to the electronic environment.[8]

Infrared (IR) Spectroscopy
The IR spectrum of thiophene-2-carbaldehyde is dominated by a strong absorption band

corresponding to the C=O stretching vibration of the aldehyde group, typically observed in the

region of 1665-1701 cm⁻¹.[9] The presence of this band is a key diagnostic feature for the

functional group.

II. Reactivity and Synthetic Utility: A Chemist's
Perspective
The chemical behavior of thiophene-2-carbaldehyde is governed by the interplay between the

aromatic thiophene ring and the electrophilic aldehyde group. This duality in its nature is the

cornerstone of its extensive use in organic synthesis.

The Aldehyde Moiety: A Hub of Reactivity
The aldehyde group is highly electrophilic and serves as the primary site for a multitude of

chemical transformations.[10] This reactivity allows for the construction of more complex

molecular architectures.

Condensation Reactions: Thiophene-2-carbaldehyde readily undergoes condensation

reactions with various nucleophiles.[10][11]

With primary amines, it forms imines (Schiff bases).[10][12]

Reaction with hydrazines yields hydrazones.[10]
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It participates in Knoevenagel condensations with active methylene compounds.[10]

These reactions are fundamental for extending conjugation and synthesizing compounds

with tailored optical and electronic properties.[10]

Oxidation and Reduction: The aldehyde group can be easily oxidized to the corresponding

thiophene-2-carboxylic acid or reduced to a hydroxymethyl group, providing access to

different classes of thiophene derivatives.[13]

The Thiophene Ring: An Aromatic Scaffold
The thiophene ring, being aromatic, can undergo electrophilic aromatic substitution reactions.

The position of substitution is directed by the electron-withdrawing nature of the aldehyde

group.

Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed reaction is a powerful tool for

forming carbon-carbon bonds. Thiophene-2-carbaldehyde derivatives can be coupled with

various arylboronic acids or esters to synthesize a wide range of aryl-substituted thiophenes.

[5] This methodology is extensively used in the synthesis of pharmaceuticals and advanced

materials.[5]

Workflow for a Typical Condensation Reaction:
Synthesis of a Schiff Base
The following diagram illustrates a generalized workflow for the synthesis of a Schiff base from

thiophene-2-carbaldehyde and a primary amine. This is a foundational reaction that showcases

the utility of the aldehyde's reactivity.
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Caption: Generalized workflow for the synthesis of a Schiff base.

III. Synthesis of Thiophene-2-carbaldehyde: Key
Methodologies
Several synthetic routes have been developed for the preparation of thiophene-2-

carbaldehyde, with the Vilsmeier-Haack reaction being one of the most common and efficient

methods.

Vilsmeier-Haack Reaction
This reaction involves the formylation of thiophene using a Vilsmeier reagent, which is typically

generated from N,N-dimethylformamide (DMF) and an activating agent like phosphorus

oxychloride (POCl₃) or solid phosgene (triphosgene).[1][14]

Reaction Scheme:
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Caption: Simplified Vilsmeier-Haack reaction for thiophene-2-carbaldehyde synthesis.

Experimental Protocol: Vilsmeier-Haack Synthesis
The following is a representative protocol for the synthesis of thiophene-2-carbaldehyde via the

Vilsmeier-Haack reaction.

Materials:

Thiophene

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃) or Triphosgene

Chlorobenzene (if using triphosgene)

Ice water

Dilute sodium hydroxide solution

Dichloromethane or other suitable extraction solvent

Procedure:

Reaction Setup: In a reaction vessel, combine thiophene and N,N-dimethylformamide.[14]
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Vilsmeier Reagent Addition: Slowly add a solution of triphosgene in chlorobenzene or

phosphorus oxychloride to the mixture at 0 °C.[14]

Reaction: After the addition is complete, continue stirring at 0 °C for 1 hour, then allow the

reaction to warm to a specific temperature and proceed for a designated time.[14]

Quenching and Neutralization: Cool the reaction mixture and carefully add it to ice water for

hydrolysis.[14][15] Neutralize the resulting solution with a dilute sodium hydroxide solution.

[14]

Extraction and Purification: Separate the organic layer. Extract the aqueous layer with a

suitable solvent like dichloromethane. Combine the organic phases, wash, dry, and purify the

product by distillation under reduced pressure to obtain thiophene-2-carbaldehyde.[14]

Alternative Synthetic Routes
Other methods for synthesizing thiophene-2-carbaldehyde include:

Chloromethylation of thiophene followed by oxidation.[1]

Reaction of 2-iodothiophene with carbon monoxide in the presence of a palladium catalyst.

[16]

IV. Applications in Drug Discovery and
Development: A Scaffold of Significance
The thiophene ring is a privileged scaffold in medicinal chemistry, and thiophene-2-

carbaldehyde serves as a versatile starting material for the synthesis of a wide range of

biologically active molecules.[3][17] Its derivatives have demonstrated a broad spectrum of

pharmacological activities.

A Precursor to Marketed Drugs
Thiophene-2-carbaldehyde is a key intermediate in the synthesis of several commercially

available drugs, including:
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Eprosartan: An angiotensin II receptor antagonist used for the treatment of hypertension.[1]

[4]

Azosemide: A loop diuretic used to treat fluid retention.[1][4]

Teniposide: An anticancer agent.[1]

Diverse Biological Activities of Thiophene-2-
carbaldehyde Derivatives
Derivatives of thiophene-2-carbaldehyde have been extensively investigated and have shown a

remarkable array of biological activities.
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Biological Activity
Examples of Derivatives
and Findings

Source

Antibacterial

Arylthiophene-2-

carbaldehydes have shown

significant activity against both

Gram-positive and Gram-

negative bacteria. Some

derivatives exhibited better

activity than the standard drug

streptomycin.

[5][17]

Antifungal

Thiophene-based compounds

have been explored for their

antifungal properties.

[11][17]

Antitumor

Thiophene-containing

molecules have demonstrated

antitumor activity.

[3][5][17]

Anti-inflammatory

Certain thiophene derivatives

have exhibited anti-

inflammatory properties.

[3][5][17]

Antioxidant

Thiophene-2-carboxamide

derivatives have been studied

for their antioxidant

capabilities.

[17]

Antiviral

Unsaturated ketones

synthesized from thiophene-2-

carbaldehyde have shown

antiviral and cytotoxic effects.

[7]

Antiurease

Some arylthiophene-2-

carbaldehydes have displayed

outstanding urease inhibition.

[5]

Structure-Activity Relationship (SAR) Insights
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The biological activity of thiophene-2-carbaldehyde derivatives can be fine-tuned by modifying

the substituents on the thiophene ring or by derivatizing the aldehyde group. For instance, the

introduction of electron-withdrawing or electron-donating groups on an aryl substituent can

significantly impact the antibacterial activity against different bacterial strains.[5]

The following diagram illustrates the central role of thiophene-2-carbaldehyde in the synthesis

of various bioactive compounds.
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Caption: Synthetic pathways from thiophene-2-carbaldehyde to bioactive derivatives.

V. Broader Applications in Material Science and
Organic Synthesis
Beyond its significance in the pharmaceutical industry, thiophene-2-carbaldehyde is a valuable

molecule in other scientific domains.

Material Science: Thiophene derivatives are integral components of conductive polymers

and other functional materials used in electronics, such as organic solar cells and light-

emitting diodes.[5][11]
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Organic Synthesis: It serves as a versatile intermediate for creating complex organic

molecules, including polymers and dyes.[4]

Agrochemicals: Derivatives of thiophene-2-carbaldehyde are being explored for their

potential use as agrochemicals due to their biological activity.[4][5]

Conclusion: A Keystone Chemical Entity
Thiophene-2-carbaldehyde is a cornerstone of modern organic and medicinal chemistry. Its

unique combination of an aromatic thiophene ring and a reactive aldehyde group provides a

powerful platform for the synthesis of a vast and diverse range of molecules. From its

fundamental role as a precursor to life-saving drugs to its application in the development of

advanced materials, the importance of thiophene-2-carbaldehyde cannot be overstated. A

thorough understanding of its properties, reactivity, and synthetic methodologies is crucial for

any researcher, scientist, or drug development professional working in these fields. The

continued exploration of this versatile molecule will undoubtedly lead to further innovations and

discoveries.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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